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Compound of Interest

Compound Name: Pramipexole impurity 7-d10

Cat. No.: B12422729

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Pramipexole, its mechanism of
action, analytical methodologies for impurity profiling, and the critical role of deuterated internal
standards, specifically focusing on the context of Pramipexole Impurity 7-d10.

Introduction to Pramipexole

Pramipexole is a non-ergot dopamine agonist primarily prescribed for the treatment of
Parkinson's disease and restless legs syndrome.[1][2] It exhibits high selectivity and full
intrinsic activity at the D2 subfamily of dopamine receptors, with a particular affinity for the D3
receptor subtype.[3][4] By stimulating these receptors in the striatum, Pramipexole
compensates for the dopamine deficiency characteristic of Parkinson's disease, thereby
alleviating motor symptoms.[1][3][4]

Pramipexole Impurity 7 and its Deuterated Analog

Pramipexole Impurity 7 is a known related substance of Pramipexole. While the specific CAS
number for Pramipexole Impurity 7-d10 is not publicly cataloged, the non-deuterated form,
Pramipexole Impurity 7, is identified by CAS Number: 106092-09-5.

Pramipexole Impurity 7-d10 serves as a deuterium-labeled internal standard in analytical and
pharmacokinetic studies. The incorporation of ten deuterium atoms provides a distinct mass

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b12422729?utm_src=pdf-interest
https://www.benchchem.com/product/b12422729?utm_src=pdf-body
https://en.wikipedia.org/wiki/Pramipexole
https://www.ema.europa.eu/en/documents/assessment-report/pramipexole-accord-epar-public-assessment-report_en.pdf
https://synapse.patsnap.com/article/what-is-the-mechanism-of-pramipexole-dihydrochloride
https://www.droracle.ai/articles/496667/what-is-the-mechanism-of-action-moa-of-pramipexole
https://en.wikipedia.org/wiki/Pramipexole
https://synapse.patsnap.com/article/what-is-the-mechanism-of-pramipexole-dihydrochloride
https://www.droracle.ai/articles/496667/what-is-the-mechanism-of-action-moa-of-pramipexole
https://www.benchchem.com/product/b12422729?utm_src=pdf-body
https://www.benchchem.com/product/b12422729?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12422729?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

difference, enabling precise quantification of Pramipexole and its impurities in biological
matrices and pharmaceutical formulations using mass spectrometry-based methods.

Physicochemical Data for Pramipexole and Related
Impurities

The following table summarizes key data for Pramipexole and some of its known impurities.
This information is crucial for the development of analytical methods and for quality control

purposes.

Molecular Weight (

Compound CAS Number Molecular Formula
g/mol )

Pramipexole 104632-26-0 C10H17NsS 211.33

Pramipexole

Dihydrochloride 191217-81-9 C10H19CI2N3S-H20 302.26

Monohydrate

Pramipexole Impurity

A 106092-09-5 C7H11NsS 169.25

Pramipexole Impurity

B 1246815-83-7 Ci3H23Ns3S 253.41

Pramipexole 7-Oxo 298.23 (as

. 1286047-33-3 C10H15N30S _ _
Impurity (base) dihydrochloride)

Mechanism of Action of Pramipexole

Pramipexole's therapeutic effects are primarily mediated through its agonistic activity on
dopamine D2 and D3 receptors in the brain.[3][4] The signaling cascade initiated by receptor
binding is crucial for its clinical efficacy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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